Cas no 402499-85-8 (Pyridine, 2-(3,5-dimethyl-1H-pyrrol-2-yl)-)

Pyridine, 2-(3,5-dimethyl-1H-pyrrol-2-yl)- structure
402499-85-8 structure
Product Name:Pyridine, 2-(3,5-dimethyl-1H-pyrrol-2-yl)-
CAS No:402499-85-8
MF:C11H12N2
MW:172.226382255554
CID:2825999
PubChem ID:8006554
Update Time:2025-04-21

Pyridine, 2-(3,5-dimethyl-1H-pyrrol-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • DTXCID80379827
    • SCHEMBL1332803
    • 402499-85-8
    • Pyridine, 2-(3,5-dimethyl-1H-pyrrol-2-yl)-
    • DTXSID10428993
    • Z107727796
    • Inchi: 1S/C11H12N2/c1-8-7-9(2)13-11(8)10-5-3-4-6-12-10/h3-7,13H,1-2H3
    • InChI Key: FBPKDIRROJNTOG-UHFFFAOYSA-N
    • SMILES: N1C(C)=CC(C)=C1C1C=CC=CN=1

Computed Properties

  • Exact Mass: 172.100048391Da
  • Monoisotopic Mass: 172.100048391Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 28.7Ų
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